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Compound of Interest

Compound Name: 2,3,6-Trinitrophenol

Cat. No.: B1228508

An In-depth Technical Guide to 2,3,6-
Trinitrophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3,6-Trinitrophenol, a compound
of significant interest in various scientific and industrial fields. This document details its
chemical and physical properties, provides in-depth experimental protocols for its synthesis,
and discusses its known biological interactions and metabolic pathways.

Chemical and Physical Properties

2,3,6-Trinitrophenol, also commonly known as picric acid, is a yellow crystalline solid. It is
recognized for its highly explosive nature, particularly when dry, and its strong acidic properties
for a phenol derivative.

Table 1: Physicochemical Properties of 2,3,6-Trinitrophenol
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Property Value Reference

CAS Number 603-10-1 --INVALID-LINK--
Molecular Formula CeH3N30O7 --INVALID-LINK--
Molecular Weight 229.10 g/mol --INVALID-LINK--
Appearance Pale yellow, odorless --INVALID-LINK--

crystalline solid

Melting Point 1225 °C --INVALID-LINK--
Boiling Point > 300 °C (detonates) --INVALID-LINK--
Density 1.763 g/cm3 --INVALID-LINK--
Solubility in water 12.7 g/L --INVALID-LINK--
pKa 0.38 --INVALID-LINK--

Synthesis of 2,3,6-Trinitrophenol

The primary method for the synthesis of 2,3,6-Trinitrophenol is the nitration of phenol. Due to

the highly exothermic and potentially hazardous nature of direct nitration, a two-step process

involving sulfonation followed by nitration is commonly employed to ensure a more controlled

reaction.

This protocol describes the synthesis of 2,4,6-Trinitrophenol from phenol via a sulfonation-

nitration pathway.

Materials:

Phenol

e Ice

Concentrated Sulfuric Acid (98%)

Concentrated Nitric Acid (70%)
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Procedure:
o Sulfonation of Phenol:

o In a fume hood, carefully add 10 g of phenol to 15 mL of concentrated sulfuric acid in a
flask.

o Gently heat the mixture in a water bath to approximately 100°C for about 30 minutes to
form p-phenolsulfonic acid.

o Cool the reaction mixture to room temperature.
« Nitration of p-Phenolsulfonic Acid:

o Slowly and carefully add 40 mL of concentrated nitric acid to the cooled sulfonation
mixture. The addition should be done in small portions with constant stirring, and the
temperature should be maintained below 10°C using an ice bath.

o After the addition is complete, allow the mixture to stand at room temperature for a period,
then gently warm it on a water bath at 70-80°C for 1-2 hours.

o Cool the reaction mixture and then carefully pour it onto crushed ice.

[e]

The yellow crystalline product, 2,4,6-Trinitrophenol, will precipitate.
 Purification:

o Collect the crude product by filtration.

o Wash the crystals with cold water to remove any remaining acid.

o Recrystallize the product from a minimal amount of hot water or ethanol to obtain pure
2,4,6-Trinitrophenol.

Safety Precautions:

e This synthesis must be performed in a well-ventilated fume hood.
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o Appropriate personal protective equipment (safety goggles, gloves, lab coat) must be worn
at all times.

o Concentrated acids are highly corrosive and should be handled with extreme care.

e The nitration reaction is highly exothermic and can become uncontrollable if the temperature
is not carefully managed.

 Picric acid is a powerful explosive when dry. It should be stored wet with at least 10% water.
Avoid friction, shock, and heat.
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p-Phenolsulfonic Acid

Nitration
(Controlled Temp.)

Crude 2,3,6-Trinitrophenol

Recrystallization
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Caption: Synthesis workflow for 2,3,6-Trinitrophenol from phenol.

Biological Activity and Signaling

While 2,3,6-Trinitrophenol has been used historically as an antiseptic and for the treatment of
burns, its modern applications in drug development are limited due to its toxicity and explosive
nature.[1] Its biological effects are primarily associated with its toxic properties. Information on
specific signaling pathways directly modulated by 2,3,6-Trinitrophenol in a therapeutic context
is not well-documented in publicly available literature.

Exposure to 2,3,6-Trinitrophenol can lead to various adverse health effects, including skin
irritation, allergic reactions, and systemic toxicity.[2] In animal studies, oral administration has
been shown to cause hemolytic anemia and testicular toxicity at high doses.[3]
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Studies in Fischer 344 rats have elucidated the primary metabolic pathway of 2,3,6-
Trinitrophenol. The metabolism is primarily characterized by the reduction of the nitro groups
to amines. A significant portion of the parent compound is excreted unchanged.[4] The major
metabolites identified in urine are picramic acid and N-acetylpicramic acid.[4]

Table 2: Metabolites of 2,3,6-Trinitrophenol in Rat Urine

Metabolite Percentage of Excreted Dose
Unchanged 2,3,6-Trinitrophenol ~60%

Picramic acid 18.5%

N-acetylpicramic acid 4.7%

N-acetylisopicramic acid 14.8%

Unidentified components 2.4%

Data from Wyman et al. (1992)[4]
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Caption: Metabolic pathway of 2,3,6-Trinitrophenol in rats.

Conclusion

2,3,6-Trinitrophenol is a well-characterized compound with established synthesis protocols. Its
biological activity is predominantly of toxicological concern, and its metabolism involves the
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reduction of its nitro groups. For professionals in drug development, while the compound itself
may not be a direct therapeutic candidate, understanding its chemical properties and biological
effects can be valuable for the broader context of nitroaromatic compounds in pharmacology
and toxicology. Further research is required to elucidate any specific interactions with cellular
signaling pathways that may hold therapeutic relevance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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